(2,4-dimethoxyphenyl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone

• IUPAC Name: 5,7-dihydropyrrolo[3,4-b]pyridin-6-yl-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C16H16N2O3/c1-20-12-5-6-13(15(8-12)21-2)16(19)18-9-11-4-3-7-17-14(11)10-18/h3-8H,9-10H2,1-2H3
• InChI Key: FZXVWPOTZBHQCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CC3=C(C2)N=CC=C3)OC
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

“(2,4-dimethoxyphenyl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone” is a saturated aromatic heterocyclic compound. It’s part of a series of 1H-pyrrolo[2,3-b]pyridine derivatives that have shown potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular formula of this compound is C9H14Cl2N2. The InChI code is 1S/C9H12N2.2ClH/c1-6-3-7(2)11-9-5-10-4-8(6)9;;/h3,10H,4-5H2,1-2H3;2*1H.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 221.12.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines, including 6-(2,4-dimethoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine, serve as essential building blocks for drug development. Their six-membered heterocyclic structure with one nitrogen atom and five carbon atoms makes them versatile for constructing biologically active compounds. .

Mechanism of Action

The mechanism of action of this compound is likely related to its inhibitory activity against FGFR1, 2, and 3. Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors, and targeting FGFRs represents an attractive strategy for cancer therapy.